4-Benzylaminoindole
Overview
Description
4-Benzylaminoindole is a useful research compound. Its molecular formula is C15H14N2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Evaluation : Derivatives of 4-Benzylaminoindole have been synthesized and evaluated for anticonvulsant properties. Compounds like N-(2-(benzylamino)-1-substituted-2-oxoethyl)-4-(1,3-dioxoisoindolin-2-yl)butanamide demonstrated significant potential in suppressing convulsions caused by electrical seizures in mice (Ahuja, Husain, & Siddiqui, 2014).
Synthesis of Bioactive Compounds : this compound derivatives have been used in the synthesis of biologically active compounds. For instance, enantioselective synthesis of benzoin in supercritical carbon dioxide was studied, highlighting the potential applications in chemistry and pharmacy (Çelebi, Yıldız, Demir, & Çalımlı, 2008).
Potential Antitumor Agents : Certain this compound derivatives are reported as novel classes of potential antitumor agents. They selectively inhibit cyclin-dependent kinase 4 (CDK4) over CDK2 and CDK1, demonstrating their importance in cancer research (Tsou et al., 2009).
Plant Growth Research : Studies on the effects of plant growth substances, including this compound derivatives, have shown significant impacts on pod set in broad beans, indicating potential agricultural applications (Rylott & Smith, 1990).
Inhibition of Proteolytic Enzymes : Derivatives of this compound, such as benzylamine and benzamidine, are competitive inhibitors of proteolytic enzymes like trypsin, plasmin, and thrombin, suggesting their utility in biochemical studies (Markwardt, Landmann, & Walsmann, 1968).
Pharmacokinetics and Pharmacodynamics : The pharmacokinetics and dynamics of drugs like benzonatate, a non-narcotic oral antitussive, have been studied using this compound derivatives as metabolites to understand drug absorption and metabolism (Man et al., 2019).
properties
IUPAC Name |
N-benzyl-1H-indol-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2/c1-2-5-12(6-3-1)11-17-15-8-4-7-14-13(15)9-10-16-14/h1-10,16-17H,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOOQLCKCCFATCX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=CC=CC3=C2C=CN3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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